Cas no 2137582-23-9 (Carbamic acid, N-methyl-N-[1-(1-oxo-2-propen-1-yl)cyclopropyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-methyl-N-[1-(1-oxo-2-propen-1-yl)cyclopropyl]-, 1,1-dimethylethyl ester
• CAS No: 2137582-23-9
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5294549
• Update Time: 2025-08-05

Carbamic acid, N-methyl-N-[1-(1-oxo-2-propen-1-yl)cyclopropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-methyl-N-[1-(1-oxo-2-propen-1-yl)cyclopropyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H19NO3/c1-6-9(14)12(7-8-12)13(5)10(15)16-11(2,3)4/h6H,1,7-8H2,2-5H3
• InChI Key： YHILUGKRUGTEJO-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C)C1(C(=O)C=C)CC1

Additional information on Carbamic acid, N-methyl-N-[1-(1-oxo-2-propen-1-yl)cyclopropyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-methyl-N-[1-(1-oxo-2-propen-1-yl)cyclopropyl]-, 1,1-dimethylethyl ester (CAS No. 2137582-23-9): A Comprehensive Overview

Carbamic acid, N-methyl-N-[1-(1-oxo-2-propen-1-yl)cyclopropyl]-, 1,1-dimethylethyl ester, identified by its CAS number 2137582-23-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its cyclopropyl and allenyl substituents, contribute to its distinct chemical properties and reactivity, making it a subject of intense study in synthetic chemistry and drug discovery.

The molecular structure of Carbamic acid, N-methyl-N-[1-(1-oxo-2-propen-1-yl)cyclopropyl]-, 1,1-dimethylethyl ester consists of a central carbamate moiety linked to a methyl group and a complex cyclopropyl side chain that incorporates an allenyl group. This configuration imparts a high degree of steric hindrance and electronic complexity, which can influence its interactions with biological targets. The presence of the 1,1-dimethylethyl ester group further enhances the compound's stability and solubility characteristics, making it more amenable for various chemical modifications and biological assays.

In recent years, there has been growing interest in exploring the pharmacological potential of carbamate derivatives due to their ability to modulate enzyme activity and receptor binding. The structural motif of Carbamic acid, N-methyl-N-[1-(1-oxo-2-propen-1-yl)cyclopropyl]-, 1,1-dimethylethyl ester suggests that it may exhibit inhibitory effects on certain enzymes or receptors involved in inflammatory pathways and metabolic disorders. Preliminary studies have indicated that this compound demonstrates promising activity in preclinical models, particularly in the context of pain management and anti-inflammatory treatments.

The synthesis of Carbamic acid, N-methyl-N-[1-(1-oxo-2-propen-1-yl)cyclopropyl]-, 1,1-dimethylethyl ester involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the cyclopropyl allenyl intermediate followed by its reaction with methyl carbamate under mild conditions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to optimize the synthetic route and improve scalability. These methodologies align with the broader trends in medicinal chemistry aimed at developing efficient and sustainable synthetic pathways for biologically active compounds.

The pharmacokinetic properties of Carbamic acid, N-methyl-N-[1-(1-oxo-2-propen-1-yl)cyclopropyl]-, 1,1-dimethylethyl ester are also of considerable interest. Studies have shown that this compound exhibits moderate oral bioavailability and a reasonable half-life in animal models, suggesting its potential for therapeutic use. Additionally, its metabolic stability has been assessed through in vitro studies using liver microsomes and cell cultures. The compound's resistance to hydrolysis by common metabolic enzymes indicates that it may have a prolonged duration of action upon administration.

In the context of drug discovery, the structural diversity offered by compounds like Carbamic acid, N-methyl-N-[1-(1-oxo-2-propen-1-yl)cyclopropyl]-, 1,1-dimethylethyl ester is highly valuable for developing novel therapeutic agents. Researchers are exploring its potential as a scaffold for further derivatization to enhance its pharmacological properties. For instance, modifications at the cyclopropyl ring or the allenyl substituent could lead to analogs with improved selectivity or reduced side effects. Such structural modifications are guided by computational modeling and experimental data to predict how changes in the molecular structure will impact biological activity.

The role of computational chemistry in studying Carbamic acid, N-methyl-N-[1-(1-oxo-2-propen-1-yl)cyclopropyl]-, 1,1-dimethylethyl ester cannot be overstated. Molecular docking simulations have been used to investigate its binding interactions with target proteins such as enzymes and receptors. These simulations provide insights into the binding affinity and mode of action of the compound, which are critical for rational drug design. Furthermore, quantum mechanical calculations have been employed to understand the electronic structure and reactivity of key functional groups within the molecule.

Evaluation of the safety profile of Carbamic acid, N-methyl-N-[1-(1-oxo-2-propen-1-yl)cyclopropyl]-, 1，dimethylethylester is an essential step before advancing it into clinical trials. Preclinical toxicology studies have been conducted to assess its acute and chronic toxicity profiles in various animal models. These studies include assessments of organ toxicity、hematological parameters、and behavioral changes. The results from these studies will help determine whether this compound is suitable for further development into a drug candidate.

The integration of machine learning techniques has also contributed to the study of this compound. Predictive models based on machine learning algorithms have been developed to forecast biological activity、toxicity、and pharmacokinetic properties from molecular structures alone。These models leverage large datasets containing known bioactive compounds to identify patterns that can be used to design new molecules with desired properties。The application of such technologies accelerates the drug discovery process by reducing the need for extensive experimental screening。

In conclusion，Carbamic acid，N-methyl-N-[l-(l-oxo—2—propen—l—yI)—cycIopropII)—，l，l—dimethylethII estcr(CAS No．2137582—23—9) represents an intriguing compound with significant potential in pharmaceutical research。Its unique structural features、promising preclinical activity、and favorable pharmacokinetic properties make it a valuable candidate for further investigation。As research continues，this compound is expected to contribute valuable insights into drug design principles and therapeutic strategies across various medical fields。